Cas no 1252202-82-6 (N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1252202-82-6
• MF: C₁₈H₂₃BrN₂O₂
• MW: 379.291424036026
• CID: 5799418
• PubChem ID: 51125545
• Update Time: 2024-01-13

N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• N-[1-(3-bromo-4-methoxyphenyl)ethyl]-1-prop-2-ynylpiperidine-4-carboxamide
• EN300-26622510
• 1252202-82-6
• Z815750180
• AKOS034604753

• Inchi： 1S/C18H23BrN2O2/c1-4-9-21-10-7-14(8-11-21)18(22)20-13(2)15-5-6-17(23-3)16(19)12-15/h1,5-6,12-14H,7-11H2,2-3H3,(H,20,22)
• InChI Key： JURLATRICMWOBD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)NC(C1CCN(CC#C)CC1)=O)OC

Computed Properties

• Exact Mass: 378.09429g/mol
• Monoisotopic Mass: 378.09429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides